N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound describes the arrangement of atoms within the molecule. Unfortunately, the specific molecular structure of “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” is not provided in the available sources .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its molecular structure and the conditions under which it is reacted. Unfortunately, specific chemical reactions involving this compound are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, molecular formula, and molecular weight . Unfortunately, the specific physical and chemical properties of “this compound” are not detailed in the available sources .Scientific Research Applications
Synthesis and Chemical Properties
Conformational Studies : This compound is used in studies to understand the conformational aspects of similar molecules. For instance, Herslöf and Martin (1987) synthesized a serotonin homologue using a similar compound to understand its conformational properties (Herslöf & Martin, 1987).
Chemical Reactions and Synthesis : The compound is also instrumental in exploring various chemical reactions. Egorov et al. (2019) conducted a study on cyclopentenediones, which react under specific conditions to yield products that have structural similarities with N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine (Egorov et al., 2019).
Biochemical Applications
Enzyme Inhibition : Some derivatives of this compound show potential as enzyme inhibitors. For example, Gangjee et al. (1996) synthesized derivatives that showed inhibitory activity against thymidylate synthase, a key enzyme in DNA synthesis, suggesting potential antitumor and antibacterial properties (Gangjee et al., 1996).
Molecular Docking and Pharmacological Evaluation : Compounds with structural similarities are used in molecular docking studies to evaluate their potential as chemotherapeutic agents. Siddiqui et al. (2014) synthesized N-substituted oxadiazole derivatives and assessed their antibacterial and enzymatic inhibition potential through molecular docking studies (Siddiqui et al., 2014).
Cytotoxic Activity : Stolarczyk et al. (2018) explored the synthesis of novel 4-thiopyrimidine derivatives from a similar starting material and evaluated their cytotoxic activity against various cancer cell lines, demonstrating the potential application of these compounds in cancer research (Stolarczyk et al., 2018).
Advanced Material Science
- Polyimide Synthesis : These compounds are also used in the synthesis of high-performance materials like polyimides, which have applications in electronics and aerospace industries. For instance, Tapaswi et al. (2015) used related sulfur-containing aromatic compounds in the synthesis of transparent polyimides with high refractive indices (Tapaswi et al., 2015).
Mechanism of Action
The mechanism of action of a compound describes how it interacts with other molecules at the atomic or molecular level. Unfortunately, the specific mechanism of action of “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” is not provided in the available sources .
Safety and Hazards
Future Directions
The future directions for research and application of this compound would depend on its properties and potential uses. Unfortunately, specific future directions for “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” are not detailed in the available sources .
properties
IUPAC Name |
6-[(4-chlorophenyl)sulfanylmethyl]-2-[(3,4-dichlorophenyl)methylsulfanyl]-N-prop-2-enylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18Cl3N3S2/c1-2-9-25-20-11-16(13-28-17-6-4-15(22)5-7-17)26-21(27-20)29-12-14-3-8-18(23)19(24)10-14/h2-8,10-11H,1,9,12-13H2,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAWLAQRNCVSIJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=NC(=NC(=C1)CSC2=CC=C(C=C2)Cl)SCC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18Cl3N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.